Cas no 2586126-53-4 (Benzoic acid, 3-​bromo-​2-​fluoro-​6-​(trifluoromethyl)​-​, ethyl ester)

• Product Name: Benzoic acid, 3-​bromo-​2-​fluoro-​6-​(trifluoromethyl)​-​, ethyl ester
• CAS No: 2586126-53-4
• MF: C₁₀H₇BrF₄O₂
• MW: 315.06
• CID: 5077114
• Update Time: 2025-05-22

Benzoic acid, 3-​bromo-​2-​fluoro-​6-​(trifluoromethyl)​-​, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-​bromo-​2-​fluoro-​6-​(trifluoromethyl)​-​, ethyl ester

• Inchi： 1S/C10H7BrF4O2/c1-2-17-9(16)7-5(10(13,14)15)3-4-6(11)8(7)12/h3-4H,2H2,1H3
• InChI Key： OZYLRGNNSVKVGP-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(F)=C1Br)C(OCC)=O)C(F)(F)F

Additional information on Benzoic acid, 3-​bromo-​2-​fluoro-​6-​(trifluoromethyl)​-​, ethyl ester

Benzoic Acid, 3-Bromo-2-Fluoro-6-(Trifluoromethyl)-, Ethyl Ester

The compound Benzoic Acid, 3-Bromo-2-Fluoro-6-(Trifluoromethyl)-, Ethyl Ester (CAS No. 2586126-53-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, fluorine, and a trifluoromethyl group at specific positions. The ethyl ester functional group further enhances its versatility in chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving advanced catalytic systems and controlled reaction conditions. The presence of multiple halogen atoms (bromine and fluorine) in the molecule makes it particularly interesting for researchers studying halogenation effects on molecular properties. The trifluoromethyl group, a strong electron-withdrawing substituent, significantly influences the electronic characteristics of the molecule, making it a valuable substrate for exploring reactivity in various chemical transformations.

One of the most notable applications of Benzoic Acid, 3-Bromo-2-Fluoro-6-(Trifluoromethyl)-, Ethyl Ester is in the field of medicinal chemistry. Its unique structure allows it to serve as a potential lead compound in drug discovery programs targeting specific biological pathways. For instance, studies have shown that this compound exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. The trifluoromethyl group plays a critical role in modulating the pharmacokinetic properties of the molecule, enhancing its bioavailability and stability within biological systems.

In addition to its medicinal applications, this compound has also found utility in materials science. Its ability to undergo various polymerization reactions has led to its use in the development of advanced polymers with tailored mechanical and thermal properties. Researchers have explored its potential as a building block for high-performance polymers used in aerospace and electronics industries. The bromine and fluorine substituents contribute to the thermal stability and resistance of these materials under extreme conditions.

The synthesis of Benzoic Acid, 3-Bromo-2-Fluoro-6-(Trifluoromethyl)-, Ethyl Ester involves a series of carefully designed reactions that ensure high purity and yield. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process. These methods not only improve reaction efficiency but also reduce environmental impact by minimizing waste generation.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under various environmental conditions, revealing that it undergoes rapid transformation under aerobic conditions due to the presence of electron-withdrawing groups that facilitate microbial attack.

In conclusion, Benzoic Acid, 3-Bromo-2-Fluoro-6-(Trifluoromethyl)-, Ethyl Ester (CAS No. 2586126-53-4) stands as a prime example of how advanced synthetic methodologies can yield compounds with multifaceted applications. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future innovations across diverse scientific disciplines.